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Compound of Interest

Compound Name: Ethyl hexadecyl carbonate

Cat. No.: B15176768

Introduction

Ethyl hexadecyl carbonate (EHC), a long-chain asymmetric organic carbonate, presents a
promising profile as a potential bio-based lubricant for various industrial applications. While
direct and extensive studies on its use as a primary lubricant are not widely documented, its
molecular structure—comprising a long alkyl chain (hexadecyl) and a polar carbonate group—
suggests properties conducive to lubrication. Organic carbonates, in general, are recognized
for their low toxicity and high biodegradability, positioning them as environmentally friendly
alternatives to conventional mineral oil-based lubricants.[1] This application note explores the
inferred lubricity, physicochemical properties, potential applications, and safety considerations
of ethyl hexadecyl carbonate, drawing parallels with studied long-chain dialkyl carbonates.

Physicochemical Properties

The lubricating performance of a substance is intrinsically linked to its physical and chemical
properties. For ethyl hexadecyl carbonate, the following data has been computationally

predicted and reported.
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Property Value Source
Molecular Formula C19H3803 PubChem
Molecular Weight 314.5 g/mol PubChem[2][3]
XLogP3 8.5 PubChem|[3]
Hydrogen Bond Donor Count 0 PubChem][3]
Hydrogen Bond Acceptor

Count 3 PubChem|[3]
Rotatable Bond Count 19 PubChem|[3]

Note: Many physical properties such as viscosity, pour point, and flash point for ethyl
hexadecyl carbonate are not readily available in the searched literature. The high molecular
weight and long alkyl chain suggest a relatively high viscosity and low volatility compared to
shorter-chain carbonates.

Inferred Lubricant Properties and Potential
Applications

Studies on other long-chain dialkyl carbonates have shown that their lubricity is acceptable and
tends to improve as the chain length increases.[4][5] This suggests that ethyl hexadecyl
carbonate, with its C16 chain, could exhibit favorable lubricating properties. The polarity of the
carbonate group could facilitate surface adhesion, forming a protective film that reduces friction
and wear between moving parts.

Potential industrial applications for ethyl hexadecyl carbonate as a lubricant could include:

o Metalworking Fluids: Its potential lubricity and biodegradability make it a candidate for
formulation in cutting, grinding, and stamping fluids.

o Textile and Fiber Lubricants: In applications requiring clean and non-staining lubricants, such
as in the processing of synthetic fibers.

» Plastic and Rubber Processing: As a mold release agent or processing aid.
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o Light-Duty Gear and Bearing Lubrication: In applications where extreme pressure properties
are not the primary requirement.

Synthesis of Ethyl Hexadecyl Carbonate

While a specific, optimized industrial synthesis for ethyl hexadecyl carbonate is not detailed
in the provided search results, a common method for synthesizing asymmetric carbonates is

through the transesterification of a dialkyl carbonate (like diethyl carbonate) with a long-chain
alcohol (hexadecanol) in the presence of a catalyst.[6]

A generalized reaction scheme is as follows:

(C2H50)2CO0O (Diethyl Carbonate) + CH3(CH2)150H (Hexadecanol) =
C2H50COO0O(CH2)15CH3 (Ethyl Hexadecyl Carbonate) + C2H50H (Ethanol)

This reaction is typically carried out at elevated temperatures and under vacuum to remove the
ethanol byproduct and drive the equilibrium towards the product. Various catalysts, including
metal oxides and enzymes, can be employed to improve reaction rates and yields.

Safety and Toxicological Profile

Specific toxicological data for ethyl hexadecyl carbonate is limited. However, organic
carbonates are generally considered to have low toxicity.[1] Safety data for related compounds
like diethyl carbonate indicate that it may cause eye irritation. It is crucial to handle any
chemical with appropriate personal protective equipment (PPE), including safety glasses and
gloves, and to work in a well-ventilated area. A comprehensive safety assessment, including
dermal and oral toxicity studies, would be required before widespread industrial use.

Experimental Protocols

To evaluate the potential of ethyl hexadecyl carbonate as an industrial lubricant, a series of
standard tests should be performed. The following are generalized protocols for key lubricant
properties.

Protocol 1: Kinematic Viscosity Measurement (ASTM
D445)
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Objective: To determine the kinematic viscosity of ethyl hexadecyl carbonate at standard
temperatures (40 °C and 100 °C).

Apparatus:

o Calibrated glass capillary viscometer (e.g., Ubbelohde type)
o Constant temperature bath

e Stopwatch

Procedure:

e Ensure the viscometer is clean and dry.

o Pour the sample of ethyl hexadecyl carbonate into the viscometer, ensuring the liquid level
is between the filling marks.

o Place the viscometer in the constant temperature bath set to the desired temperature (e.g.,
40 °C).

o Allow the sample to reach thermal equilibrium (typically 30 minutes).
» Using suction, draw the liquid up through the capillary until it is above the upper timing mark.
» Release the suction and allow the liquid to flow back down.

» Start the stopwatch when the meniscus of the liquid passes the upper timing mark and stop it
when it passes the lower timing mark.

* Repeat the measurement at least three times and calculate the average flow time.

o Calculate the kinematic viscosity (v) using the formula: v = C * t, where C is the calibration
constant of the viscometer and t is the average flow time.

Protocol 2: Four-Ball Wear Test (ASTM D4172)

Objective: To evaluate the wear-preventive properties of ethyl hexadecyl carbonate under
boundary lubrication conditions.
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Apparatus:

e Four-ball wear tester

o Steel balls (52100 steel)

o Microscope for measuring wear scar diameter

Procedure:

o Clean the four steel balls and the test cup with a suitable solvent.
o Clamp three of the balls into the test cup.

o Pour the ethyl hexadecyl carbonate sample into the cup, covering the three stationary
balls.

¢ Place the fourth ball in the chuck of the test machine.
o Assemble the test cup onto the machine.

o Apply the specified load (e.g., 40 kgf) and start the motor at the specified speed (e.g., 1200
rpm) for a set duration (e.g., 60 minutes) at a controlled temperature (e.g., 75 °C).

o After the test, disassemble the apparatus and clean the three stationary balls.
o Measure the diameter of the wear scars on the three stationary balls using the microscope.

o Calculate the average wear scar diameter. A smaller diameter indicates better wear
protection.

Visualizations
Experimental Workflow for Lubricant Evaluation
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Caption: Workflow for the synthesis, characterization, and performance evaluation of EHC as a
lubricant.

Logical Relationship of Properties for Lubricant
Suitability

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15176768?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Inferred Properties Potential Applications
Low Toxicity Textile Lubricants
Fthyl Hexadecyl —
thy! Hexadecy Good Lubricity Plastics Processing
Carbonate
\\
Fligh Biodegradability Metalworking Fluids

Click to download full resolution via product page

Caption: Inferred properties of EHC and its potential industrial lubricant applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15176768#ethyl-hexadecyl-carbonate-as-a-lubricant-
in-industrial-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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